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Compound of Interest

Compound Name: Avermectin B1b
CAS No.: 65195-56-4
Cat. No.: B108138
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
Avermectin B1b is a critical component of laboratory safety and environmental responsibility.
Adherence to established protocols not only ensures a safe working environment but also
maintains compliance with federal, state, and local regulations. This guide provides essential,
step-by-step information for the safe handling and disposal of Avermectin B1b waste.

Hazard Profile and Safety Considerations

Avermectin B1, a mixture containing Avermectin Bla and Blb, is classified as a hazardous
substance with significant toxicity.[1][2][3] Safety Data Sheets (SDS) for related compounds
indicate that Avermectin is fatal if swallowed and toxic to aquatic life with long-lasting effects.[1]
[3][4][5] It is also suspected of damaging fertility or the unborn child and causes damage to
organs through prolonged or repeated exposure.[1][6] Therefore, all waste containing
Avermectin B1lb must be managed as hazardous waste.
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Hazard Classification Description

Acute Oral Toxicity Fatal if swallowed.[1]

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild.[1][6]
child.

N o Causes damage to organs through prolonged or
Specific Target Organ Toxicity ted o
repeated exposure.

Very toxic to aquatic life with long-lasting effects.

[2131[5]

Aquatic Hazard

Step-by-Step Disposal Protocol

The disposal of Avermectin B1b waste must be handled in accordance with hazardous waste
regulations established by the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).[7][8][9]

1. Waste ldentification and Segregation:

o All materials contaminated with Avermectin B1b, including unused product, solutions,
contaminated personal protective equipment (PPE), and empty containers, must be
classified as hazardous waste.

e Segregate Avermectin B1lb waste from non-hazardous waste at the point of generation.[10]

» Store waste in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[11]
[12][13] This area must be at or near the point of generation and under the control of
laboratory personnel.[10]

2. Containerization:

» Use only appropriate, compatible, and clearly labeled hazardous waste containers.[10][11]
[12] The containers should be in good condition, with secure, leak-proof closures.[10]

» Label containers with the words "Hazardous Waste" and the specific chemical name,
"Avermectin B1b."
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» Do not overfill containers; leave at least one inch of headspace to allow for expansion.[13]
3. Storage:

o Store containers in the SAA, ensuring they are closed at all times except when adding
waste.[11][12][13]

o Store incompatible chemicals separately to prevent reactions.[13] While specific
incompatibilities for Avermectin B1lb are not detailed, it is good practice to store it away
from strong oxidizing agents.[2]

4. Disposal and Removal:

o DO NOT dispose of Avermectin B1lb waste down the drain or in the regular trash.[14][15]
The EPA prohibits the sewering of hazardous pharmaceutical waste.[8][15]

o Contact your institution's Environmental Health and Safety (EHS) department for pickup and
disposal of the hazardous waste.[11][12]

o The waste will be transported by a licensed hazardous waste disposal company to a
permitted treatment, storage, and disposal facility (TSDF), where it will likely be incinerated.

[8]
5. Empty Containers:

o Empty containers that held acutely toxic hazardous wastes (P-listed) must be managed as
hazardous waste and should not be triple-rinsed.[11] Given the high toxicity of Avermectin, it
is prudent to manage its containers in this manner.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Avermectin B1lb waste in a laboratory setting.
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Avermectin B1b Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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